![molecular formula C19H17F2N3O3S2 B2558090 N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide CAS No. 922072-65-9](/img/structure/B2558090.png)
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide, also known as DFBT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DFBT is a member of the thiazole family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in cell growth and inflammation. N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide can alter the expression of genes involved in cell growth and survival.
Biochemical and Physiological Effects:
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been shown to have antioxidant activity, which can help protect cells from damage caused by free radicals. N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. Additionally, N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been shown to have low toxicity, making it a safe compound to work with. However, one limitation of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide. One area of interest is in the development of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide-based therapies for cancer and inflammatory diseases. Another area of research is in the identification of the specific enzymes and signaling pathways that are targeted by N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide. This information could help to improve our understanding of the mechanism of action of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide and aid in the development of more targeted therapies. Additionally, further research is needed to determine the optimal dosage and administration of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide for therapeutic use.
Synthesis Methods
The synthesis of N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide involves the reaction of 2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetic acid with 2,6-difluorobenzyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide.
Scientific Research Applications
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been in the treatment of cancer. Studies have shown that N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide can inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O3S2/c1-12-5-7-14(8-6-12)29(26,27)24-19-23-13(11-28-19)9-18(25)22-10-15-16(20)3-2-4-17(15)21/h2-8,11H,9-10H2,1H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPSXDRKSINSHLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-difluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.